Cas no 2201328-41-6 (6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one
• CAS No: 2201328-41-6
• MF: C₁₇H₁₆N₆O
• MW: 320.34854221344
• CID: 6560521
• PubChem ID: 126929670
• Update Time: 2025-06-08

6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one
• 6-pyridin-4-yl-2-[(1-pyrimidin-2-ylazetidin-3-yl)methyl]pyridazin-3-one
• AKOS032917522
• 6-(pyridin-4-yl)-2-{[1-(pyrimidin-2-yl)azetidin-3-yl]methyl}-2,3-dihydropyridazin-3-one
• 2201328-41-6
• F6604-9745

• Inchi： 1S/C17H16N6O/c24-16-3-2-15(14-4-8-18-9-5-14)21-23(16)12-13-10-22(11-13)17-19-6-1-7-20-17/h1-9,13H,10-12H2
• InChI Key： MGZKXCKQRCGPLY-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CN=CC=2)=NN1CC1CN(C2N=CC=CN=2)C1

Computed Properties

• Exact Mass: 320.13855916g/mol
• Monoisotopic Mass: 320.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one

Exploring the Potential of 6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one (CAS No. 2201328-41-6) in Modern Drug Discovery

The compound 6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one (CAS No. 2201328-41-6) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyridin-4-yl moiety with a pyrimidin-2-yl-substituted azetidine ring, creating a scaffold that is highly amenable to drug design. Researchers are particularly interested in its role as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the most searched questions in the field of medicinal chemistry is: "What are the latest small-molecule kinase inhibitors in development?" This compound addresses this query by offering a novel structure that could modulate key signaling pathways. Its dihydropyridazin-3-one core is a pharmacophore found in several FDA-approved drugs, highlighting its relevance. Recent studies suggest that derivatives of this scaffold exhibit promising selectivity profiles, reducing off-target effects—a critical concern in precision medicine.

From an SEO perspective, terms like "azetidine-based drug candidates" and "pyridazine derivatives in cancer research" are trending in scientific literature searches. The incorporation of a pyrimidin-2-yl group enhances the molecule’s binding affinity to ATP pockets in kinases, a feature often explored in AI-driven drug discovery platforms. Computational models predict favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties for this compound, aligning with the industry’s shift toward rational drug design.

Another hot topic is the repurposing of heterocyclic compounds for neurodegenerative diseases. While 6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one is primarily studied in oncology, its ability to cross the blood-brain barrier opens avenues for CNS applications. Researchers are investigating its potential to inhibit tau aggregation or α-synuclein fibrillation, targets linked to Alzheimer’s and Parkinson’s diseases, respectively.

Synthetic accessibility is another advantage of this compound. The azetidin-3-ylmethyl linker provides a versatile handle for further derivatization, a strategy frequently discussed in "fragment-based drug discovery" forums. Patent analyses reveal that similar scaffolds are being patented for inflammatory disorders, underscoring their broad utility. As the demand for personalized medicine grows, compounds like CAS No. 2201328-41-6 could become cornerstone templates for next-generation therapeutics.

In conclusion, 6-(pyridin-4-yl)-2-{1-(pyrimidin-2-yl)azetidin-3-ylmethyl}-2,3-dihydropyridazin-3-one represents a compelling case study in modern drug development. Its multifaceted applications—from oncology to CNS disorders—coupled with its synthetic flexibility, make it a molecule worth watching. As the scientific community continues to explore its mechanisms, this compound may soon transition from bench to bedside, addressing unmet medical needs in innovative ways.